Cas no 2097987-30-7 (methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
• CAS No: 2097987-30-7
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5725158
• PubChem ID: 121214071
• Update Time: 2025-05-22

methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-amino-3-cyclopropylpyrazol-1-yl)acetate
• 2097987-30-7
• methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate
• F2198-5890
• AKOS026724552
• EN300-6511444
• 1H-Pyrazole-1-acetic acid, 5-amino-3-cyclopropyl-, methyl ester

• Inchi： 1S/C9H13N3O2/c1-14-9(13)5-12-8(10)4-7(11-12)6-2-3-6/h4,6H,2-3,5,10H2,1H3
• InChI Key： ZYHIPIRDWSKFJS-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(=CC(C2CC2)=N1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 369.9±37.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate

Methyl 2-(5-Amino-3-Cyclopropyl-1H-Pyrazol-1-Yl)Acetate: A Comprehensive Overview

The compound methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate (CAS No. 2097987-30-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising biological activities. In this article, we delve into the structural features, synthesis methods, pharmacological properties, and potential applications of this compound.

Methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetate belongs to the class of pyrazole derivatives, which are known for their wide-ranging biological activities. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, forms the core structure of this compound. The substituents attached to the pyrazole ring—specifically, the amino group at position 5 and the cyclopropyl group at position 3—play a crucial role in determining its chemical and biological properties. The methyl ester group attached to the acetate moiety further enhances its solubility and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anticancer agents. The cyclopropyl group, a three-membered carbon ring, is known for its unique strain energy and reactivity, making it an attractive substituent in medicinal chemistry. This group contributes to the molecule's stability and enhances its interactions with biological targets. The amino group, on the other hand, is a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, which are critical for binding to protein targets.

The synthesis of methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yllacetate involves a series of well-established organic reactions. Typically, the pyrazole ring is synthesized via the Paal-Knorr reaction or its variations, which involve the cyclization of β-diketones or β-diketonitriles with ammonia or primary amines. The introduction of the cyclopropyl group can be achieved through various methods, including cyclopropanation reactions using carbenes or transition metal catalysts. The final step involves esterification to introduce the methyl ester group.

One of the most promising aspects of this compound is its potential as an anticancer agent. Recent research has demonstrated that pyrazole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival pathways. For instance, studies have shown that certain pyrazole-based compounds can inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The presence of the amino and cyclopropyl groups in methyl 2-(5-amino-3-cyclopropyl-1H-pyrazol-l-yllacetate may enhance its ability to bind to these enzyme targets, making it a potential candidate for anticancer drug development.

Beyond its pharmacological applications, methyl 2-(5-amino-3-cyclopropyl-lH-pyrazol-l-yllacetate also exhibits interesting physical and chemical properties that make it suitable for other applications. For example, its stability under various conditions makes it a valuable intermediate in organic synthesis. Additionally, its ability to form hydrogen bonds could be exploited in the design of materials with specific mechanical or electronic properties.

In conclusion, methyl 2-(5-amino-l-cyclopropyl-lH-pyrazol-l-yllacetate (CAS No. 2097987-ZO-Z) is a compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological studies, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various fields of science and technology.